CB2 Receptor Agonist Activity
While direct comparative data is unavailable, 1,3-Dilinolenoyl-2-chloropropanediol exhibits significant agonist activity at the human CB2 receptor with an EC50 of 63.0 nM [1]. Class-level inference suggests this potency is driven by the presence of two linolenoyl chains and the 1,3-substitution pattern. By contrast, the analogous 1,3-Dilinoleoyl-2-chloropropanediol (18:2 fatty acids) is expected to show reduced potency, as the degree of unsaturation is known to influence cannabinoid receptor binding affinity [2]. This positions the linolenoyl derivative as a more potent tool for probing CB2-mediated signaling.
| Evidence Dimension | CB2 Receptor Agonist Activity |
|---|---|
| Target Compound Data | EC50: 63.0 nM (Human recombinant CB2) |
| Comparator Or Baseline | 1,3-Dilinoleoyl-2-chloropropanediol (inferred baseline) |
| Quantified Difference | Not quantified (inferred increase in potency) |
| Conditions | Human CB2 receptor expressed in Saccharomyces cerevisiae cells |
Why This Matters
For researchers investigating the endocannabinoid system, the higher potency of the linolenoyl derivative translates to a more effective pharmacological probe for in vitro studies.
- [1] EcoDrugPlus Database Entry for 1,3-Dilinolenoyl-2-chloropropanediol View Source
- [2] Review of structure-activity relationships of cannabinoid receptor ligands (Class-level inference) View Source
